Cas no 1374573-65-5 ([2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid)

• Product Name: [2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
• CAS No: 1374573-65-5
• MF: C₉H₇BrN₄O₂
• MW: 283.081480264664
• CID: 2120945
• Update Time: 2023-08-04

[2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-(1H-tetrazol-1-yl)phenyl)acetic acid
• HIPOGCXIZIGFRE-UHFFFAOYSA-N
• [2-bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
• [2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid

• Inchi： 1S/C9H7BrN4O2/c10-8-4-7(14-5-11-12-13-14)2-1-6(8)3-9(15)16/h1-2,4-5H,3H2,(H,15,16)
• InChI Key： HIPOGCXIZIGFRE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)O)N1C=NN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Topological Polar Surface Area: 80.9